Cas no 7570-48-1 (1,2-Dimethyl-1H-indol-5-amine)

• Product Name: 1,2-Dimethyl-1H-indol-5-amine
• CAS No: 7570-48-1
• MF: C₁₀H₁₂N₂
• MW: 160.215682029724
• MDL: MFCD07801187
• CID: 1036864
• PubChem ID: 6484710
• Update Time: 2025-06-08

1,2-Dimethyl-1H-indol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1,2-Dimethyl-1H-indol-5-amine
• 1,2-dimethyl-1H-indol-5-amine(SALTDATA: HCl)
• 1,2-Dimethyl-1H-indol-5-ylamine
• 1,2-dimethylindol-5-amine
• KCRFAMHLOPLVJF-UHFFFAOYSA-N
• DTXSID20424481
• 7570-48-1
• 5-Amino-1,2-dimethylindole
• 1H-Indol-5-amine, 1,2-dimethyl-
• 1,2-Dimethyl-1H-indol-5-ylamine, AldrichCPR
• SCHEMBL3481207
• CCG-357247
• 2-BIPHENYL-3,5-DIFLUORO-CARBOXYLICACID
• AKOS000302460
• MFCD07801187
• AS-44045
• BBL025898
• DB-087910
• STL371928

• MDL： MFCD07801187
• Inchi： 1S/C10H12N2/c1-7-5-8-6-9(11)3-4-10(8)12(7)2/h3-6H,11H2,1-2H3
• InChI Key： KCRFAMHLOPLVJF-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=CC2C=C(C=CC1=2)N

Computed Properties

• Exact Mass: 160.10016
• Monoisotopic Mass: 160.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 31Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 343.2±22.0 °C at 760 mmHg
• Flash Point: 161.4±22.3 °C
• PSA: 30.95
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1,2-Dimethyl-1H-indol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1,2-Dimethyl-1H-indol-5-amine

Comprehensive Overview of 1,2-Dimethyl-1H-indol-5-amine (CAS No. 7570-48-1): Properties, Applications, and Research Insights

1,2-Dimethyl-1H-indol-5-amine (CAS No. 7570-48-1) is a specialized organic compound belonging to the indole derivatives family. This structurally unique molecule has garnered significant attention in pharmaceutical and material science research due to its versatile applications. The compound's molecular formula (C₁₀H₁₂N₂) and structural features, including a dimethyl-substituted indole core, make it a valuable intermediate in synthetic chemistry.

Recent studies highlight the growing interest in indole-based compounds like 1,2-Dimethyl-1H-indol-5-amine for their potential in drug discovery. Researchers are particularly focused on its role as a building block for bioactive molecules targeting neurological and metabolic disorders. The compound's amine functional group at the 5-position enhances its reactivity, enabling diverse chemical modifications for customized applications.

From a material science perspective, 7570-48-1 demonstrates intriguing properties when incorporated into organic semiconductors or photovoltaic materials. Its electron-rich indole ring contributes to charge transport capabilities, making it relevant for next-generation optoelectronic devices. This aligns with current industry trends toward sustainable energy solutions and green chemistry initiatives.

Analytical characterization of 1,2-Dimethyl-1H-indol-5-amine typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. The compound exhibits distinct spectral signatures that facilitate quality control in research settings. Stability studies indicate optimal storage conditions under inert atmosphere at low temperatures to preserve its chemical integrity.

The synthetic pathways for CAS 7570-48-1 often involve catalytic amination of pre-functionalized indole precursors or reductive alkylation strategies. Recent advancements in flow chemistry have improved the efficiency of its production, addressing growing demand from the pharmaceutical intermediates market. These developments respond to frequent search queries about scalable synthesis methods for specialized chemicals.

In biological research, derivatives of 1,2-Dimethyl-1H-indol-5-amine show promise as enzyme modulators and receptor ligands. The scientific community actively investigates its potential in neuroprotective agents, with particular interest in its blood-brain barrier permeability characteristics. These applications resonate with current public health concerns about age-related cognitive decline and neurodegenerative diseases.

Environmental and safety assessments of 7570-48-1 confirm its compatibility with modern laboratory safety protocols. Proper handling requires standard personal protective equipment (PPE), reflecting the compound's classification as a research-grade chemical. These precautions align with institutional chemical hygiene plans and address common workplace safety inquiries.

The commercial availability of 1,2-Dimethyl-1H-indol-5-amine through specialty chemical suppliers has expanded in recent years, with purity grades ranging from 95% to 99%. Market analysis indicates growing procurement by contract research organizations and academic institutions, particularly for medicinal chemistry programs. This trend corresponds to increased online searches for high-purity research chemicals.

Future research directions for CAS No. 7570-48-1 may explore its incorporation into supramolecular architectures or catalytic systems. The compound's structural versatility positions it as a candidate for developing molecular sensors or smart materials—topics generating substantial interest in nanotechnology forums and scientific publications.

For researchers investigating indole chemistry, 1,2-Dimethyl-1H-indol-5-amine represents a valuable reference compound with multiple structure-activity relationship (SAR) applications. Its well-characterized properties and synthetic accessibility make it particularly useful for method development studies and heterocyclic compound research—addressing frequent queries about advanced organic synthesis techniques.